Cas no 403791-28-6 (2-anilino-4-(1-ethyl-2-methylimidazol-5-yl)pyrimidine)

• Product Name: 2-anilino-4-(1-ethyl-2-methylimidazol-5-yl)pyrimidine
• CAS No: 403791-28-6
• MF: C₁₆H₁₇N₅
• MW: 279.339682340622
• CID: 2140523
• PubChem ID: 22273557
• Update Time: 2025-04-21

2-anilino-4-(1-ethyl-2-methylimidazol-5-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-anilino-4-(1-ethyl-2-methylimidazol-5-yl)pyrimidine
• DAUUUCULWCEHGZ-UHFFFAOYSA-N
• DB-329991
• 403791-28-6
• SCHEMBL5098405

• Inchi： 1S/C16H17N5/c1-3-21-12(2)18-11-15(21)14-9-10-17-16(20-14)19-13-7-5-4-6-8-13/h4-11H,3H2,1-2H3,(H,17,19,20)
• InChI Key： DAUUUCULWCEHGZ-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC=C1C1C=CN=C(NC2C=CC=CC=2)N=1)CC

Computed Properties

• Exact Mass: 279.14839556Da
• Monoisotopic Mass: 279.14839556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų